Cas no 1354002-67-7 (N*1*-Methyl-N*1*-((R)-1-methyl-piperidin-3-yl)-ethane-1,2-diamine)

• Product Name: N*1*-Methyl-N*1*-((R)-1-methyl-piperidin-3-yl)-ethane-1,2-diamine
• CAS No: 1354002-67-7
• MF: C₉H₂₁N₃
• MW: 171.283141851425
• CID: 2157744
• Update Time: 2025-09-27

N*1*-Methyl-N*1*-((R)-1-methyl-piperidin-3-yl)-ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N*1*-methyl-n*1*-((r)-1-methyl-piperidin-3-yl)-ethane-1,2-diamine
• (R)-N1-Methyl-N1-(1-methylpiperidin-3-yl)ethane-1,2-diamine
• AM95834
• N1-methyl-N1-((R)-1-methylpiperidin-3-yl)ethane-1,2-diamine
• N-Methyl-N-[(3R)-1-methyl-3-piperidinyl]-1,2-ethanediamine
• N*1*-Methyl-N*1*-((R)-1-methyl-piperidin-3-yl)-ethane-1,2-diamine

• Inchi： 1S/C9H21N3/c1-11-6-3-4-9(8-11)12(2)7-5-10/h9H,3-8,10H2,1-2H3/t9-/m1/s1
• InChI Key： WNABJRWKJMZSNA-SECBINFHSA-N
• SMILES： N1(C)CCC[C@H](C1)N(C)CCN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• Topological Polar Surface Area: 32.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Aminopiperidines

Additional information on N*1*-Methyl-N*1*-((R)-1-methyl-piperidin-3-yl)-ethane-1,2-diamine

Introduction to N*1*-Methyl-N*1*-((R)-1-methyl-piperidin-3-yl)-ethane-1,2-diamine (CAS No. 1354002-67-7)

N*1*-Methyl-N*1*-((R)-1-methyl-piperidin-3-yl)-ethane-1,2-diamine is a meticulously crafted compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1354002-67-7, represents a fascinating example of how structural modifications can lead to novel biochemical interactions. The presence of specific functional groups and chiral centers in its molecular framework makes it a promising candidate for various therapeutic applications.

The chemical structure of N*1*-Methyl-N*1*-((R)-1-methyl-piperidin-3-yl)-ethane-1,2-diamine consists of a piperidine ring substituted with a methyl group at the 3-position, coupled with an ethane-1,2-diamine moiety. This configuration imparts unique properties to the compound, making it particularly interesting for drug design. The stereochemistry, specifically the (R) configuration at the piperidine nitrogen, plays a crucial role in determining its biological activity and potential interactions with biological targets.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways with high specificity. N*1*-Methyl-N*1*-((R)-1-methyl-piperidin-3-yl)-ethane-1,2-diamine fits well within this paradigm, as its complex structure allows for precise targeting of specific enzymes and receptors. This has led to its investigation in various preclinical studies aimed at identifying novel therapeutic agents for diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

One of the most compelling aspects of N*1*-Methyl-N*1*-((R)-1-methyl-piperidin-3-yl)-ethane-1,2-diamine is its potential as a scaffold for further chemical derivatization. Researchers have leveraged its structural features to develop analogs with enhanced pharmacological properties. For instance, modifications to the piperidine ring or the ethane-1,2-diamine moiety have been explored to improve solubility, bioavailability, and metabolic stability. These efforts align with the broader goal of creating next-generation drugs that are both effective and well-tolerated by patients.

The synthesis of N*1*-Methyl-N*1*-((R)-1-methyl-piperidin-3-yl)-ethane-1,2-diamine is a testament to the advancements in synthetic chemistry. The process involves multiple steps, including the installation of the piperidine ring and the subsequent functionalization of the ethane-1,2-diamine unit. Each step is carefully optimized to ensure high yield and purity, which are critical for pharmaceutical applications. The use of chiral auxiliaries and catalysts in the synthesis ensures that the desired stereochemical configuration is achieved.

Recent studies have highlighted the importance of understanding the pharmacokinetic profile of small molecules like N*1*-Methyl-N*1*-((R)-1-methyl-piperidin-3-yl)-ethane-1,2-diamine. Pharmacokinetic studies provide valuable insights into how a drug is absorbed, distributed, metabolized, and excreted by the body. These data are essential for determining appropriate dosing regimens and predicting potential side effects. In preclinical trials conducted so far, N*1*-Methyl-N*1*-((R)-1-methyl-piperidin-3-yl)-ethane-1,2-diamine has demonstrated encouraging pharmacokinetic properties, making it a promising candidate for further development.

The potential therapeutic applications of N*1*-Methyl-N*1*-((R)-1-methyl-piperidin-3-yl)-ethane-1,2-diamine are diverse. In oncology research, for example, it has shown promise as an inhibitor of certain kinases involved in cancer cell proliferation. Additionally, its ability to interact with neurotransmitter receptors has sparked interest in its potential use for treating neurological disorders. The compound's unique structural features also make it an attractive candidate for developing treatments against inflammatory diseases by modulating immune responses.

As research in this field continues to evolve, N*1*-Methyl-N*1*-((R)-1-methyl-piperidin-3-yl)-ethane-1,2-diamine is poised to play a significant role in shaping future therapeutic strategies. The combination of its structural complexity and promising biological activity positions it as a valuable tool for both academic researchers and pharmaceutical companies. With ongoing investigations into its mechanisms of action and potential clinical applications, this compound represents a beacon of hope in the quest for innovative treatments.